Cas no 2118563-68-9 (Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate
• CAS No: 2118563-68-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5656145
• PubChem ID: 165894076
• Update Time: 2025-06-15

Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate
• 2118563-68-9
• EN300-27725945
• Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate

• Inchi： 1S/C9H13NO2/c1-2-12-9(11)4-3-8-5-6-10-7-8/h8,10H,2,5-7H2,1H3
• InChI Key： ZYUWVIBXTWGWHA-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC1CNCC1)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate

Comprehensive Overview of Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate (CAS No. 2118563-68-9)

Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate (CAS No. 2118563-68-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyrrolidine ring and a propynoate moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

The compound’s CAS number 2118563-68-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its reactivity profile, particularly the alkyne functional group, which enables click chemistry applications—a trending topic in modern synthetic methodologies. The integration of pyrrolidine rings, a common motif in FDA-approved drugs, further elevates its relevance in designing central nervous system (CNS) therapeutics.

In recent years, the demand for Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate has surged due to its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with the growing interest in targeted protein degradation, a hot topic in oncology and neurodegenerative disease research. The compound’s ester group also offers versatility in prodrug design, addressing challenges like bioavailability—a frequent search query among pharmaceutical scientists.

From a synthetic perspective, the compound’s prop-2-ynoate segment facilitates modular derivatization, making it a favorite for combinatorial chemistry. This aligns with the industry’s shift toward high-throughput screening and fragment-based drug design. Notably, its stability under physiological conditions is a subject of ongoing studies, reflecting the broader search trends around compound half-life and metabolic stability in drug development.

Environmental and safety considerations are also paramount. While Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate is not classified as hazardous, its handling requires standard laboratory precautions—a point often emphasized in chemical safety data sheets (SDS). This resonates with the increasing public focus on green chemistry and sustainable synthesis, as evidenced by search engine analytics.

In summary, Ethyl 3-(pyrrolidin-3-yl)prop-2-ynoate (CAS No. 2118563-68-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from neurological drug candidates to bioconjugation tools—position it as a compound of enduring scientific and commercial interest.